Cas no 2060051-27-4 ((2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone)

• Product Name: (2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone
• CAS No: 2060051-27-4
• MF: C₈H₉Cl₂NOS
• MW: 238.134158849716
• MDL: MFCD30345087
• CID: 5239881
• PubChem ID: 165438007
• Update Time: 2025-08-02

(2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-307953
• (2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone
• 2060051-27-4
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30345087
• Inchi： 1S/C8H9Cl2NOS/c1-2-13(11,12)8-5-6(9)3-4-7(8)10/h3-5,11H,2H2,1H3
• InChI Key： AINJJMILZYCRSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(CC)(=N)=O)Cl

Computed Properties

• Exact Mass: 236.9781905g/mol
• Monoisotopic Mass: 236.9781905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 326.8±52.0 °C(Predicted)

Additional information on (2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone

Comprehensive Analysis of (2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 2060051-27-4)

(2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone (CAS No. 2060051-27-4) is a specialized sulfur-containing compound with a unique molecular structure that has garnered significant interest in organic synthesis and material science. This compound belongs to the class of imino-sulfanones, which are known for their versatile reactivity and potential applications in pharmaceutical intermediates and agrochemical research. Its distinct 2,5-dichlorophenyl moiety and ethylimino group contribute to its chemical stability and reactivity, making it a valuable building block in modern chemical synthesis.

In recent years, the demand for high-purity specialty chemicals like (2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in its potential role as a catalyst ligand or intermediate in the synthesis of heterocyclic compounds. The compound's lambda6-sulfanone configuration also makes it a subject of study in coordination chemistry, where its electron-donating properties are being explored for metal-organic frameworks (MOFs) and other advanced materials.

One of the most frequently asked questions about CAS No. 2060051-27-4 revolves around its synthetic routes and scalability. Current literature suggests that this compound can be efficiently prepared through nucleophilic substitution reactions involving 2,5-dichlorophenyl derivatives and ethylsulfonyl precursors. Its thermal stability and solubility profile (particularly in polar aprotic solvents) have made it a candidate for high-temperature reactions and microwave-assisted synthesis, aligning with the industry's push toward energy-efficient processes.

From an analytical chemistry perspective, (2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone exhibits characteristic peaks in NMR spectroscopy (notably in 1H and 13C spectra) and distinct fragmentation patterns in mass spectrometry. These properties are crucial for quality control in industrial applications, where batch-to-batch consistency is paramount. Recent studies have also explored its chromatographic behavior using HPLC and UHPLC techniques, addressing growing concerns about trace impurity analysis in fine chemicals.

The compound's relevance to sustainable chemistry initiatives cannot be overstated. With increasing focus on atom economy and waste reduction, researchers are investigating how 2060051-27-4 can participate in cascade reactions or serve as a recyclable reagent. Its potential in photocatalysis and electrochemical synthesis—hot topics in alternative energy research—further underscores its importance. These applications align with global trends toward eco-friendly manufacturing and circular economy principles.

In the context of intellectual property, (2,5-dichlorophenyl)(ethyl)imino-lambda6-sulfanone has been referenced in several patent filings related to specialty polymers and electronic materials. Its molecular architecture offers opportunities for structure-activity relationship (SAR) studies, particularly in designing functionalized surfaces for sensors or catalysts. This has led to increased commercial interest, with custom synthesis services now offering the compound at various purification grades to meet diverse research needs.

Looking ahead, the scientific community anticipates expanded applications for CAS 2060051-27-4 in nanotechnology and bioconjugation chemistry. Its compatibility with click chemistry protocols and potential for surface modification make it a promising candidate for drug delivery systems and diagnostic probes. As computational chemistry tools improve, molecular modeling of this compound's interactions may unlock further innovations in rational drug design and material engineering.